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Compound of Interest

Compound Name: Glyceryl Dimyristate

Cat. No.: B052915

Introduction: Glyceryl dimyristate, a diacylglycerol ester of glycerin and myristic acid, is a
multifaceted compound with significant applications in pharmaceutical sciences and research.
Its isomeric forms, primarily 1,2- and 1,3-dimyristin, serve as crucial components in advanced
drug delivery systems and as activators of key cellular signaling pathways. This technical guide
provides an in-depth overview of glyceryl dimyristate, focusing on its physicochemical
properties, its role in drug formulation, and its biological activity, tailored for researchers,
scientists, and drug development professionals.

Core Physicochemical Data

Glyceryl dimyristate is characterized by its two myristic acid chains attached to a glycerol
backbone. The position of these fatty acid chains gives rise to different isomers, each with a
distinct CAS number but an identical molecular weight.
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Property Value Isomer CAS Number Reference
Molecular o
C31H6005 1,3-dimyristin 7770-09-4 [1]
Formula
1,2-dimyristin 20255-94-1
Unspecified 53563-63-6 [2]
Molecular Weight  512.81 g/mol 1,3-dimyristin 7770-09-4 [1]
512.8 g/mol 1,2-dimyristin 20255-94-1
Physical White to off-white o
o _ 1,3-dimyristin 7770-09-4 [3]
Description solid
Density (approx.)  0.94 g/cm3 1,3-dimyristin 7770-09-4 [4]
Boiling Point 585.4 °C at 760 o
1,3-dimyristin 7770-09-4 [4]
(est.) mmHg
Flash Point (est.) 170 °C 1,3-dimyristin 7770-09-4 [4]

Solubility Profile

The solubility of glyceryl dimyristate is a critical factor in its application in various
formulations. Below is a summary of its solubility in common laboratory solvents.

Solvent Solubility (1,3-dimyristin) Reference
Dimethylformamide (DMF) 20 mg/mL [5]
Dimethyl sulfoxide (DMSO) 2 mg/mL (with heating) [3]

Ethanol 30 mg/mL [5]
Phosphate-Buffered Saline

(PBS, pH 7.2) 0.25 mg/mL [5]
Chloroform Soluble

Water Insoluble
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Applications in Drug Delivery and Research

Glyceryl dimyristate is a key excipient in the development of lipid-based drug delivery
systems, particularly Solid Lipid Nanoparticles (SLNs). These systems are designed to
enhance the bioavailability of poorly soluble drugs, offer controlled release, and provide a
biocompatible and biodegradable carrier.

Experimental Protocol: Preparation of Solid Lipid
Nanoparticles (SLNs) by High-Pressure Homogenization

This protocol outlines a general method for the preparation of SLNs using a solid lipid like
glyceryl dimyristate. The technique involves creating a nanoemulsion at a temperature above
the lipid's melting point, which is then cooled to form solid nanoparticles.

Materials and Equipment:

Glyceryl dimyristate (solid lipid)

o Surfactant (e.g., Poloxamer 188, Tween® 80)
o Active Pharmaceutical Ingredient (API)

o Purified Water

e High-shear homogenizer

e High-pressure homogenizer (HPH)

o Magnetic stirrer with heating plate

 Particle size analyzer

Procedure:

o Preparation of the Lipid Phase: The glyceryl dimyristate is melted at a temperature 5-10°C
above its melting point. The lipophilic API is then dissolved in the molten lipid.
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» Preparation of the Aqueous Phase: The surfactant is dissolved in purified water and heated
to the same temperature as the lipid phase.

e Formation of a Pre-emulsion: The hot aqueous phase is added to the molten lipid phase
under continuous high-shear homogenization for 5-10 minutes to form a coarse oil-in-water
pre-emulsion.

o High-Pressure Homogenization: The hot pre-emulsion is immediately transferred to a pre-
heated high-pressure homogenizer. Homogenization is typically carried out for 3-5 cycles at
a pressure of 500-1500 bar.

e Cooling and SLN Formation: The resulting hot nanoemulsion is cooled to room temperature,
leading to the recrystallization of the lipid and the formation of solid lipid nanoparticles.

o Characterization: The SLN dispersion is characterized for particle size, polydispersity index
(PDI), and zeta potential using a particle size analyzer.

Lipid Phase Preparation
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Workflow for the preparation of Solid Lipid Nanopatrticles (SLNSs).

Experimental Protocol: Use of 1,3-Dimyristin as an
Internal Standard in Lipidomics
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1,3-Dimyristin is utilized as an internal standard in the quantification of mono- and
diacylglycerols in biological samples using techniques like Gas Chromatography-Mass
Spectrometry (GC-MS).

Principle: An internal standard (1S) is a compound with similar chemical properties to the
analytes of interest, which is added in a known amount to samples, calibrators, and controls. It
is used to correct for the loss of analyte during sample preparation and for variations in
instrument response.

Procedure Outline:

o Preparation of Stock Solution: A stock solution of 1,3-dimyristin is prepared in a suitable
organic solvent (e.g., chloroform/methanol) at a known concentration (e.g., 1 mg/mL).

o Sample Preparation: A known volume of the internal standard stock solution is added to the
biological sample (e.g., plasma, tissue homogenate) before lipid extraction.

 Lipid Extraction: Lipids are extracted from the sample using a standard method such as
Folch or Bligh-Dyer extraction.

» Derivatization: The hydroxyl group of the diacylglycerols is often derivatized (e.g., silylation)
to improve their volatility and chromatographic properties for GC analysis.

o GC-MS Analysis: The derivatized lipid extract is injected into the GC-MS system. The
instrument is operated in selected ion monitoring (SIM) mode to detect and quantify specific
ions for the analytes and the internal standard.

¢ Quantification: The concentration of the endogenous diacylglycerols is calculated by
comparing the ratio of their peak areas to the peak area of the 1,3-dimyristin internal
standard against a calibration curve.

Biological Activity: Role in Cellular Signaling

Diacylglycerols, including glyceryl dimyristate, are crucial second messengers in cellular
signaling. Specifically, they are known activators of Protein Kinase C (PKC) isoforms. The
activation of PKC by diacylglycerols plays a pivotal role in a multitude of cellular processes,
including cell proliferation, differentiation, and apoptosis.
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The Diacylglycerol-PKC Signaling Pathway

The binding of an agonist (e.g., a hormone or growth factor) to a G-protein coupled receptor
(GPCR) or a receptor tyrosine kinase (RTK) can activate Phospholipase C (PLC). PLC then
hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol
1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). While I1P3 diffuses into the cytoplasm to
release calcium from intracellular stores, DAG remains in the plasma membrane where it
recruits and activates members of the PKC family. Activated PKC can then phosphorylate a
wide range of downstream target proteins, leading to various cellular responses.
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Diacylglycerol-mediated activation of Protein Kinase C (PKC).
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Isomeric Forms of Glyceryl Dimyristate

The isomeric forms of glyceryl dimyristate are positional isomers, differing in the points of
attachment of the myristic acid chains to the glycerol backbone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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